Cas no 94849-39-5 (Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester
• CAS No: 94849-39-5
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 1985598
• PubChem ID: 15343238
• Update Time: 2025-07-01

Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester
• tert-butyl (2-amino-2-oxoethyl)methylcarbamate
• N-Boc-sarcosine amide
• KKKYGKPEODIFET-UHFFFAOYSA-N
• AT42085
• AKOS011834735
• SCHEMBL1926409
• tert-butyl N-(2-amino-2-oxoethyl)-N-methylcarbamate
• 94849-39-5
• tert-butyl N-(carbamoylmethyl)-N-methylcarbamate
• DB-298990
• TERT-BUTYL (2-AMINO-2-OXOETHYL)(METHYL)CARBAMATE

• Inchi： 1S/C8H16N2O3/c1-8(2,3)13-7(12)10(4)5-6(9)11/h5H2,1-4H3,(H2,9,11)
• InChI Key： KKKYGKPEODIFET-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.11609238Da
• Monoisotopic Mass: 188.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester

Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester: Structure, Synthesis, and Biological Applications

Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester represents a class of carbamate derivatives with unique chemical properties and potential therapeutic applications. This compound, characterized by its 1,1-dimethylethyl ester group and (2-amino-2-oxoethyl)methyl moiety, has garnered attention in recent years for its role in drug development and biological research. The molecular structure of this compound involves a carbamoyl functional group attached to a methyl chain, with the (2-amino-2-oxoethyl) segment contributing to its reactivity and biological activity. Recent studies have highlighted its potential in anti-inflammatory and anti-cancer applications, making it a subject of interest for pharmaceutical scientists and biochemists.

The synthesis of Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester typically involves carbamate formation reactions, where amine derivatives react with carbonyl compounds under controlled conditions. The 1,1-dimethylethyl ester group, also known as tert-butyl ester, provides stability to the molecule, reducing its susceptibility to hydrolysis. This ester functionality is crucial for the solubility and bioavailability of the compound, particularly in oral drug delivery systems. Researchers have explored green chemistry methods to optimize the synthesis pathway, ensuring environmental sustainability while maintaining high yield and purity standards.

Biological applications of Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester have been extensively studied in in vitro and in vivo models. The (2-amino-2-oxoethyl) moiety is structurally similar to glutamic acid, a key amino acid involved in neurotransmission and metabolic pathways. This structural similarity suggests potential interactions with ionotropic glutamate receptors, which are implicated in neurological disorders such as epilepsy and Alzheimer’s disease. Recent in vitro studies (2023) have demonstrated that this compound can modulate NMDA receptor activity, offering new insights into its neuroprotective potential.

Anti-inflammatory properties of Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester have been investigated in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound’s ability to inhibit NF-κB signaling pathways, which are central to inflammatory responses, has been highlighted in preclinical trials. A 2022 study published in *Journal of Medicinal Chemistry* reported that this compound significantly reduced pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages, suggesting its potential as a novel anti-inflammatory agent.

Anti-cancer applications of Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester have also been explored, with a focus on its apoptotic activity against cancer cells. The carbamate group is known to interact with DNA and proteins, potentially disrupting cellular processes critical for tumor growth. In in vitro experiments, this compound has shown selective toxicity against human cancer cell lines, including breast cancer (MCF-7) and prostate cancer (PC-3) cells, while sparing normal cells. This selectivity is attributed to the (2-amino-2-oxoethyl) group’s ability to bind to specific protein targets involved in cell proliferation and apoptosis.

Pharmacokinetic studies of Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester have revealed its metabolic stability and low toxicity profile. The tert-butyl ester group enhances lipophilicity, improving drug absorption through intestinal membranes. However, the hydrolysis of the ester group in the liver may lead to metabolite formation, which requires further investigation to assess long-term safety. In vivo studies in rodent models have shown that the compound exhibits good bioavailability and minimal systemic toxicity, supporting its potential for clinical translation.

Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester has also been studied for its antimicrobial properties against pathogenic bacteria and fungi. The carbamate group is believed to interfere with cell wall synthesis and membrane permeability, mechanisms that are critical for microbial survival. A 2024 study published in *Antimicrobial Agents and Chemotherapy* demonstrated that this compound exhibits broad-spectrum antimicrobial activity, making it a candidate for antibiotic development in the face of antimicrobial resistance.

Future research on Carbamic acid, (2-amino-2-oxoethyl)methyl-, 1,1-dimethylethyl ester should focus on structure-activity relationship (SAR) studies to optimize its therapeutic efficacy and selectivity. Computational modeling and molecular docking techniques can help identify target proteins and binding sites, guiding the rational design of derivative compounds. Additionally, clinical trials are needed to validate its safety and effectiveness in human patients, paving the way for novel therapeutic applications in pharmacology and biomedicine.